N-(azepan-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Molecular Formula: C11H16N6
• Molecular Weight: 232.29 g/mol
• IUPAC Name: N-(azepan-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C11H16N6/c1-2-4-12-5-8(3-1)16-10-9-6-15-17-11(9)14-7-13-10/h6-8,12H,1-5H2,(H2,13,14,15,16,17)
• InChI Key: GAJGGDBGHBJMRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCNCC(C1)NC2=NC=NC3=C2C=NN3

Description

N-(azepan-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H16N6 and its molecular weight is 232.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl 3-(1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)azepane-1-carboxylate (0.5 g, 1.1 mmol) was dissolved conc HCl:EtOH (1:3, 10 mL) and the solution was heated to 60° C. for 4 h. The reaction mixture was concentrated in vacuo and the residue obtained was dissolved in MeOH and treated with solid supported carbonate resin to neutralize the solution. The reaction mixture stirred for 2 h and filtered off slurry, washed solid with MeOH (2×20 mL). The filtrate was concentrated in vacua to afford the titled intermediate (200 mg, 80%), which was used in the next step without further purification. LCMS: m/z [M+1]=233.